Cas no 1604327-10-7 ((1R)-1-(2-bromo-6-fluorophenyl)ethan-1-ol)

• Product Name: (1R)-1-(2-bromo-6-fluorophenyl)ethan-1-ol
• CAS No: 1604327-10-7
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 5846169
• PubChem ID: 86330671
• Update Time: 2024-01-13

(1R)-1-(2-bromo-6-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (αR)-2-Bromo-6-fluoro-α-methylbenzenemethanol
• (1R)-1-(2-bromo-6-fluorophenyl)ethan-1-ol
• EN300-1895440
• 1604327-10-7

• Inchi： 1S/C8H8BrFO/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5,11H,1H3/t5-/m1/s1
• InChI Key： JIUIEPDQCBTIEI-RXMQYKEDSA-N
• SMILES： C1([C@@H](C)O)=C(F)C=CC=C1Br

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.554±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 254.2±25.0 °C(Predicted)
• pka: 13.54±0.20(Predicted)